6-iodohexan-3-one
Overview
Description
6-Iodohexan-3-one, also known as 3-iodohexanone, is a naturally occurring organic compound with a molecular formula of C6H9IO. It is a colorless, crystalline solid with a faint, sweet odor. 6-Iodohexan-3-one is an important intermediate in the synthesis of various compounds and is widely used in the pharmaceutical and agrochemical industries. It has also been used in the synthesis of various drugs, including anti-inflammatory, anti-tumor, and anti-bacterial agents.
Scientific Research Applications
6-Iodohexan-3-one has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in the synthesis of various drugs, including anti-inflammatory, anti-tumor, and anti-bacterial agents. It has also been used in the synthesis of various polymers, such as poly(vinyl chloride) and poly(ethylene terephthalate). Additionally, 6-iodohexan-3-one has been used in the synthesis of various organometallic compounds, such as organoiron and organocopper compounds.
Mechanism of Action
6-Iodohexan-3-one is believed to act as an electrophile in chemical reactions. It is believed to react with nucleophiles, such as amines and thiols, to form covalent bonds. This mechanism of action is believed to be responsible for its ability to react with a variety of compounds, including drugs and polymers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-iodohexan-3-one are largely unknown. It is believed to be metabolized by the liver and excreted in the urine. However, there is limited evidence to suggest that 6-iodohexan-3-one has any adverse effects on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-iodohexan-3-one in laboratory experiments is its relatively low cost and availability. It is also relatively stable and has a low toxicity, making it safe to handle and store. However, 6-iodohexan-3-one is sensitive to light and air, and it can react with a variety of compounds, making it difficult to handle and store.
Future Directions
The future of 6-iodohexan-3-one is promising. It has potential applications in the synthesis of various drugs, polymers, and organometallic compounds. Additionally, further research is needed to better understand its biochemical and physiological effects. Finally, research is needed to develop more efficient and cost-effective methods of synthesis and storage.
Synthesis Methods
6-Iodohexan-3-one can be synthesized by a variety of methods. The most commonly used method is the reaction of 3-iodopropanal with sodium borohydride in the presence of a base, such as potassium hydroxide. This reaction produces a mixture of 6-iodohexan-3-one and 3-iodopropanol, which can be separated by distillation. Other methods of synthesis include the reaction of 3-iodopropanal with potassium tert-butoxide, the reaction of 3-iodopropanal with lithium diisopropylamide, and the reaction of 3-iodopropanal with sodium iodide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-iodohexan-3-one can be achieved through the iodination of hexan-3-one using iodine and a suitable oxidizing agent.", "Starting Materials": [ "Hexan-3-one", "Iodine", "Oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)" ], "Reaction": [ "Step 1: Dissolve hexan-3-one in a suitable solvent (e.g. acetone, ethanol)", "Step 2: Add iodine to the solution and stir at room temperature until the iodine is dissolved", "Step 3: Add the oxidizing agent slowly to the solution while stirring vigorously", "Step 4: Continue stirring the reaction mixture for several hours until the desired product is formed", "Step 5: Filter the product and wash with water to remove any impurities", "Step 6: Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
96890-22-1 |
Product Name |
6-iodohexan-3-one |
Molecular Formula |
C6H11IO |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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